2-(3-bromophenyl)-1-(2-methyl-2-propen-1-yl)-1H-benzimidazole

• IUPAC Name: 2-(3-bromophenyl)-1-(2-methylprop-2-enyl)benzimidazole
• InChI: InChI=1S/C17H15BrN2/c1-12(2)11-20-16-9-4-3-8-15(16)19-17(20)13-6-5-7-14(18)10-13/h3-10H,1,11H2,2H3
• InChI Key: GIOGFXJDXKSPRA-UHFFFAOYSA-N
• Canonical SMILES: CC(=C)CN1C2=CC=CC=C2N=C1C3=CC(=CC=C3)Br
• Molecular Formula: C17H15BrN2
• Molecular Weight: 327.2 g/mol

Description

Synthesis Analysis

The synthesis of benzimidazole derivatives often involves the cyclization of o-phenylenediamine with carboxylic acids or their derivatives. For example, the Weidenhagen reaction has been utilized for the synthesis of benzimidazole derivatives by converting α-hydroxy benzyl benzimidazole to α-bromo benzyl benzimidazole, followed by cyclocondensation with appropriate reagents (El’chaninov et al., 2016). Another approach is the reaction of o-bromophenyl isocyanide with primary amines under catalysis to afford substituted benzimidazoles (Lygin & Meijere, 2009).

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives reveals a planar system that is conducive to π-π interactions and hydrogen bonding, crucial for their biological activities. X-ray diffraction studies provide detailed insights into their stereochemistry, showing that the benzimidazole ring system is essentially planar and capable of engaging in extensive supramolecular architectures through hydrogen bonding and π-π stacking interactions (Low et al., 2002).

Chemical Reactions and Properties

Benzimidazole derivatives undergo various chemical reactions, including electrophilic substitution, which is facilitated by the electron-rich nature of the benzimidazole nucleus. These reactions include nitration, bromination, sulfonation, formylation, and acylation, allowing for the introduction of diverse functional groups that can significantly alter the compound's physical and chemical properties (El’chaninov & Aleksandrov, 2016).

Physical Properties Analysis

The physical properties of benzimidazole derivatives, such as solubility, melting point, and crystal structure, are influenced by their molecular structure and substituents. The presence of halogen atoms, like bromine, can increase the compound's molecular weight and influence its solubility and boiling point. The planarity of the benzimidazole ring system contributes to the formation of stable crystalline structures, which can be studied using X-ray crystallography (Geiger et al., 2014).

Chemical Properties Analysis

The chemical properties of benzimidazole derivatives are characterized by their reactivity towards electrophilic and nucleophilic agents. The benzimidazole nucleus is electron-rich, making it prone to electrophilic substitutions. These compounds can also act as ligands in coordination chemistry, forming complexes with various metals, which can be explored for catalytic, pharmaceutical, and material science applications (Tavman, 2006).